Cas no 2228685-61-6 (3-(5-methoxypyridin-2-yl)oxolane-2,5-dione)

• Product Name: 3-(5-methoxypyridin-2-yl)oxolane-2,5-dione
• CAS No: 2228685-61-6
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 5943471
• PubChem ID: 165618406
• Update Time: 2025-05-22

3-(5-methoxypyridin-2-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(5-methoxypyridin-2-yl)oxolane-2,5-dione
• 2228685-61-6
• EN300-1813455

• Inchi： 1S/C10H9NO4/c1-14-6-2-3-8(11-5-6)7-4-9(12)15-10(7)13/h2-3,5,7H,4H2,1H3
• InChI Key： NBKZGPUJWNPCPC-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1C=CC(=CN=1)OC)=O

Computed Properties

• Exact Mass: 207.05315777g/mol
• Monoisotopic Mass: 207.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(5-methoxypyridin-2-yl)oxolane-2,5-dione

3-(5-Methoxypyridin-2-yl)oxolane-2,5-dione: A Comprehensive Overview

3-(5-Methoxypyridin-2-yl)oxolane-2,5-dione, also known by its CAS number CAS No. 2228685-61-6, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical systems. In this article, we will delve into the details of its structure, synthesis, properties, and applications, while incorporating the latest research findings to provide a comprehensive understanding.

The molecular structure of 3-(5-methoxypyridin-2-yl)oxolane-2,5-dione consists of a pyridine ring substituted with a methoxy group at the 5-position and an oxolane (tetrahydrofuran) ring fused with a diketone moiety. This arrangement imparts the compound with unique electronic and steric properties. Recent studies have highlighted its role as a versatile building block in organic synthesis, particularly in the construction of complex heterocyclic frameworks.

One of the most notable aspects of CAS No. 2228685-61-6 is its ability to participate in various types of chemical reactions, including cycloadditions and enolate formations. These reactions are pivotal in the development of new materials and pharmaceutical agents. For instance, researchers have utilized this compound as a precursor for synthesizing bioactive molecules with potential therapeutic applications.

The synthesis of 3-(5-methoxypyridin-2-yl)oxolane-2,5-dione typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing product quality. These improvements are particularly significant for industries relying on this compound for high-performance materials.

In terms of physical properties, CAS No. 2228685-61-6 exhibits a high degree of thermal stability and excellent solubility in organic solvents. These characteristics make it ideal for use in high-throughput screening processes within the pharmaceutical industry. Additionally, its optical properties have been explored for applications in optoelectronic devices.

Recent research has also focused on the environmental impact of 3-(5-methoxypyridin-2-yl)oxolane-2,5-dione. Studies indicate that it can be biodegraded under specific conditions, reducing concerns about long-term environmental persistence. This finding is crucial for industries seeking sustainable alternatives without compromising performance.

The demand for CAS No. 2228685-61- has grown significantly due to its versatility across multiple sectors. From drug discovery to advanced material science, this compound continues to play a pivotal role in driving innovation. As research progresses, new applications are expected to emerge, further solidifying its position as a key player in modern chemistry.